Cas no 1361770-33-3 (Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate)

• Product Name: Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate
• CAS No: 1361770-33-3
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4799162
• Update Time: 2025-06-11

Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)9-4-5-17-12(16)11(9)8-3-2-7(14)6-10(8)15/h2-6H,1H3
• InChI Key： FTBNSARCAABGGG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=NC=CC=1C(=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate

Introduction to Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate (CAS No. 1361770-33-3)

Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate, with the CAS number 1361770-33-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of isonicotinate derivatives, which are known for their diverse biological activities and potential applications in drug development.

The structural features of Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate make it a promising candidate for further investigation. The presence of chlorine atoms at the 2nd and 4th positions of the phenyl ring, along with the isonicotinate moiety, contributes to its unique chemical properties and reactivity. These structural elements are often exploited in medicinal chemistry to modulate biological targets and enhance pharmacological effects.

In recent years, there has been a growing interest in exploring the pharmacological potential of isonicotinate derivatives. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific substitution pattern in Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate suggests that it may exhibit similar properties, making it a valuable subject for further study.

One of the most compelling aspects of Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate is its potential as a scaffold for drug discovery. The isonicotinate core is a well-known pharmacophore that has been successfully utilized in the development of several FDA-approved drugs. By modifying the substituents on this core structure, researchers can fine-tune the biological activity and selectivity of the compound. This flexibility makes it an attractive candidate for designing novel therapeutic agents.

The synthesis of Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate involves a series of well-established organic reactions, including chlorination, esterification, and condensation. These synthetic steps are critical for ensuring the purity and yield of the final product. Advanced synthetic methodologies have been employed to optimize these reactions, resulting in more efficient and scalable production processes.

Recent studies have highlighted the importance of understanding the metabolic pathways and interactions of drug candidates like Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate. By elucidating these mechanisms, researchers can better predict drug efficacy and safety profiles. Preclinical studies have begun to explore its potential applications in treating various diseases, providing preliminary evidence of its therapeutic value.

The agrochemical industry has also shown interest in Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate due to its structural similarity to known herbicides and pesticides. Its ability to interact with biological targets suggests that it may have applications in crop protection. Further research is needed to evaluate its environmental impact and potential benefits in agricultural settings.

In conclusion, Methyl 2-chloro-3-(2,4-dichlorophenyl)isonicotinate (CAS No. 1361770-33-3) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and biological activity make it a valuable asset for drug discovery and crop protection strategies. Continued research into this compound will likely uncover new therapeutic uses and enhance our understanding of its mechanisms of action.